BE“GHE Foundational & Exploratory

Check Availability & Pricing

physical and chemical properties of
Dihydromicromelin B

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dihydromicromelin B

Cat. No.: B15594101

An In-depth Technical Guide to
Dihydromicromelin B

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dihydromicromelin B is a naturally occurring coumarin, a class of organic compounds found
in many plants. It is specifically isolated from species of the genus Micromelum, which belongs
to the Rutaceae family. While research on Dihydromicromelin B is not as extensive as for
some other natural products, this guide consolidates the available technical data on its physical
and chemical properties. Due to the limited publicly available information regarding its
biological activity, this document primarily focuses on its fundamental characteristics.

Physical and Chemical Properties

A summary of the key physical and chemical properties of Dihydromicromelin B is presented
below. This data is essential for its handling, characterization, and potential application in
research and development.
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Property Value Source
Molecular Formula C15H1406 [1]
Molecular Weight 290.27 g/mol [1]
CAS Number 94285-06-0 [1]
Not specified in available
Appearance )
literature
_ _ Not specified in available
Melting Point )
literature
N ) Not specified in available
Boiling Point .
literature
Solubility Soluble in DMSO
) Commercially available up to
Purity

>99%

Note: Specific quantitative data for properties such as melting point, boiling point, and detailed
spectral data (*H-NMR, 3C-NMR, Mass Spectrometry, and IR) are not readily available in the
public domain. Researchers would need to perform these analytical characterizations upon
obtaining a sample.

Experimental Protocols

Detailed experimental protocols for the biological evaluation of Dihydromicromelin B are not
currently published. However, based on the general screening of natural products, a logical
workflow for its initial investigation can be proposed.

General Experimental Workflow for Bioactivity
Screening

The following diagram illustrates a typical workflow for assessing the biological potential of a
purified natural product like Dihydromicromelin B.
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Caption: A generalized workflow for the isolation, characterization, and biological evaluation of
Dihydromicromelin B.

Signaling Pathways

As there is no specific literature detailing the biological activities or mechanism of action of
Dihydromicromelin B, it is not possible to create diagrams of its effects on signaling
pathways.

Should initial screenings, for instance, indicate cytotoxic activity against a particular cancer cell
line, a subsequent logical step would be to investigate its impact on common cancer-related
signaling pathways. The following diagram illustrates a hypothetical scenario where a
compound is found to induce apoptosis.
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Caption: A hypothetical signaling pathway illustrating how Dihydromicromelin B might induce
apoptosis.
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Conclusion

Dihydromicromelin B is a defined chemical entity with known structural and basic chemical
properties. However, a significant gap exists in the scientific literature regarding its biological
activities and mechanism of action. This guide provides the foundational chemical information
available and outlines a logical framework for future research. Further investigation is
warranted to elucidate the potential pharmacological properties of this natural product, which
may hold promise for future drug discovery and development efforts. Researchers are
encouraged to undertake comprehensive spectroscopic analysis and biological screening to
unlock the full potential of Dihydromicromelin B.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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